Cas no 30276-97-2 (2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate)

2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate structure
30276-97-2 structure
Product Name:2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
CAS No:30276-97-2
MF:C9H9NOS
MW:179.238860845566
CID:2664247
PubChem ID:591726
Update Time:2024-02-29

2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
    • 2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
    • Inchi: 1S/C9H9NOS/c1-6-3-4-8(11)9-10(6)5-7(2)12-9/h3-5H,1-2H3
    • InChI Key: YNYFTFCERSSKLF-UHFFFAOYSA-N
    • SMILES: S1C(C)=C[N+]2C(C)=CC=C(C1=2)[O-]

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 3.9
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